2-(3,4-dimethoxyphenyl)-N-[(9-ethyl-9H-carbazol-3-yl)methyl]ethanamine

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[(9-ethylcarbazol-3-yl)methyl]ethanamine
• InChI: InChI=1S/C25H28N2O2/c1-4-27-22-8-6-5-7-20(22)21-15-19(9-11-23(21)27)17-26-14-13-18-10-12-24(28-2)25(16-18)29-3/h5-12,15-16,26H,4,13-14,17H2,1-3H3
• InChI Key: JEZNITQBLUVHEL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CNCCC3=CC(=C(C=C3)OC)OC)C4=CC=CC=C41
• Molecular Formula: C25H28N2O2
• Molecular Weight: 388.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-[(9-ethyl-9H-carbazol-3-yl)methyl]ethanamine, also known as DMCM, is a synthetic compound that belongs to the class of psychoactive drugs called benzodiazepines. DMCM has been extensively studied for its potential use as an anxiolytic agent in the treatment of anxiety disorders.

Mechanism of Action

2-(3,4-dimethoxyphenyl)-N-[(9-ethyl-9H-carbazol-3-yl)methyl]ethanamine acts as a positive allosteric modulator of the GABA-A receptor, which is the primary inhibitory receptor in the central nervous system. By binding to a specific site on the receptor, 2-(3,4-dimethoxyphenyl)-N-[(9-ethyl-9H-carbazol-3-yl)methyl]ethanamine enhances the binding of GABA to the receptor, leading to an increase in the inhibitory effects of GABA on neuronal activity.
Biochemical and Physiological Effects:
2-(3,4-dimethoxyphenyl)-N-[(9-ethyl-9H-carbazol-3-yl)methyl]ethanamine has been shown to produce a range of biochemical and physiological effects, including muscle relaxation, anticonvulsant activity, and anxiolytic effects. It has also been found to produce sedative and hypnotic effects, making it useful in the treatment of insomnia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3,4-dimethoxyphenyl)-N-[(9-ethyl-9H-carbazol-3-yl)methyl]ethanamine in lab experiments is its well-established mechanism of action and pharmacological profile. This makes it a useful tool for studying the effects of benzodiazepines on the GABA-A receptor. However, one limitation of using 2-(3,4-dimethoxyphenyl)-N-[(9-ethyl-9H-carbazol-3-yl)methyl]ethanamine is its potential for abuse and dependence, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 2-(3,4-dimethoxyphenyl)-N-[(9-ethyl-9H-carbazol-3-yl)methyl]ethanamine. One area of interest is the development of novel benzodiazepine analogs with improved therapeutic profiles. Another area of research is the investigation of the role of the GABA-A receptor in the pathophysiology of anxiety disorders and other psychiatric conditions. Finally, further studies are needed to explore the potential of 2-(3,4-dimethoxyphenyl)-N-[(9-ethyl-9H-carbazol-3-yl)methyl]ethanamine and other benzodiazepines as treatments for neurodegenerative disorders such as Alzheimer's disease.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N-[(9-ethyl-9H-carbazol-3-yl)methyl]ethanamine has been widely used in scientific research to study its effects on the central nervous system. It has been found to have anxiolytic, sedative, and hypnotic properties. 2-(3,4-dimethoxyphenyl)-N-[(9-ethyl-9H-carbazol-3-yl)methyl]ethanamine has also been used as a tool to study the mechanisms of action of benzodiazepines and their interactions with the GABA-A receptor.